Cas no 1396786-92-7 (4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide)

• Product Name: 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide
• CAS No: 1396786-92-7
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 5961136
• PubChem ID: 71778562
• Update Time: 2025-09-27

4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide
• N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-[2-[[4-[(cyclopropylcarbonyl)amino]benzoyl]amino]ethyl]-6-(1-piperidinyl)-
• F0696-4358
• 4-cyclopropaneamido-N-(2-{[6-(piperidin-1-yl)pyridazin-3-yl]formamido}ethyl)benzamide
• 1396786-92-7
• AKOS024597468
• N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-6-piperidin-1-ylpyridazine-3-carboxamide

• Inchi： 1S/C23H28N6O3/c30-21(16-6-8-18(9-7-16)26-22(31)17-4-5-17)24-12-13-25-23(32)19-10-11-20(28-27-19)29-14-2-1-3-15-29/h6-11,17H,1-5,12-15H2,(H,24,30)(H,25,32)(H,26,31)
• InChI Key： HDJCGAOYMOSIPW-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC(=O)C2=CC=C(NC(C3CC3)=O)C=C2)=O)=NN=C(N2CCCCC2)C=C1

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 844.7±65.0 °C(Predicted)
• pka: 12.74±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide

Professional Introduction to Compound with CAS No. 1396786-92-7 and Product Name: 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide

The compound with the CAS number 1396786-92-7 and the product name 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including amides, ureas, and piperidine moieties, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motif of 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide aligns well with this trend, as it incorporates elements known to interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. The benzamide core is particularly noteworthy, as it has been extensively studied for its pharmacological properties and is a common scaffold in drug development.

The cyclopropane moiety in the compound's structure is another key feature that contributes to its unique chemical and biological properties. Cyclopropanes are known for their stability and ability to introduce conformational constraints into molecules, which can enhance binding affinity and selectivity. This structural feature has been exploited in various drug candidates to improve their pharmacokinetic profiles and reduce off-target effects.

Furthermore, the piperidine ring present in the molecule is a well-established pharmacophore in medicinal chemistry. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to modulate biological activity while maintaining good solubility and metabolic stability. The specific arrangement of the piperidin-1-yl group in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The pyridazine core is another important structural component that adds to the compound's complexity and potential bioactivity. Pyridazines have been widely used in drug design due to their ability to engage with various biological targets, including enzymes and receptors. The presence of a formamido group attached to the pyridazine ring further enhances the molecule's potential as a pharmacophore by introducing additional hydrogen bonding capabilities.

Recent studies have highlighted the importance of multifunctional scaffolds in drug discovery. The compound under discussion exemplifies this concept by combining multiple pharmacologically relevant moieties into a single molecular framework. This approach allows for the design of molecules with enhanced binding affinity and selectivity against specific biological targets. Such multifunctional compounds are particularly valuable in addressing complex diseases that require intervention at multiple levels.

The synthesis of 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern synthetic organic chemistry. The introduction of each functional group must be carefully controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve this goal.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the compound's structure, confirming its identity and purity before it can be subjected to biological testing. The structural confirmation is essential for understanding its potential pharmacological properties and for guiding further optimization efforts.

Biological evaluation of 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide typically involves testing its activity against a range of biological targets relevant to various diseases. High-throughput screening (HTS) platforms are often used to identify compounds with promising activity against these targets. If initial screens yield positive results, further detailed studies are conducted to assess potency, selectivity, and pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential application in treating diseases caused by dysregulated enzyme activity. For instance, kinases are frequently implicated in cancer progression, making them attractive targets for drug development. The structural features of 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide suggest that it may interact with kinase enzymes, potentially inhibiting their activity and thereby slowing disease progression.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a hallmark of many chronic diseases, including arthritis and autoimmune disorders. By modulating inflammatory pathways, compounds like 4-cyclopropaneamido-N-(2-{6-(piperidin-1-yl)pyridazin-3-ylformamido}ethyl)benzamide could offer therapeutic benefits by reducing inflammation-related symptoms.

The development of novel drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug development builds upon previous findings, creating a cumulative effort that drives innovation in pharmaceuticals. The compound under discussion is a testament to this collaborative approach, as it represents the culmination of years of research aimed at identifying new bioactive molecules.

In conclusion,4-cyclopropaneamido-N-(2-{6-(piperidin-1-y l)p yridazin -3 -y lformam ido}ethyl )benzamide (CAS No. 1396786 -92 -7 ) is a structurally complex molecule with significant potential in pharmaceutical applications . Its multifunctional design , incorporating elements such as benzamide , cyclopropane , piperidine , and pyridazine , makes it an attractive candidate for further exploration . As research continues , it is likely that this compound will play an important role in the development of new therapies targeting various diseases . p >